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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Diethylaminoethyl hexanoate, also known as DA-6, is a synthetic plant growth regulator
that has garnered significant attention in agricultural science. It belongs to the class of tertiary
amine esters and is recognized for its ability to enhance plant growth, improve stress tolerance,
and increase crop yields. This technical guide provides a comprehensive overview of the
molecular structure, chemical properties, synthesis, and mechanism of action of 2-
Diethylaminoethyl hexanoate, with a focus on providing detailed experimental protocols and
data for research and development purposes.

Molecular Structure and Chemical Properties

2-Diethylaminoethyl hexanoate is an ester formed from hexanoic acid and 2-
(diethylamino)ethanol.[1] Its molecular structure consists of a hexanoate backbone, a flexible
six-carbon chain, connected via an ester linkage to a 2-diethylaminoethyl group.

Molecular Structure Visualization:
Caption: 2D representation of the molecular structure of 2-Diethylaminoethyl hexanoate.

A summary of the key chemical and physical properties of 2-Diethylaminoethyl hexanoate is
presented in Table 1.
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Table 1: Chemical and Physical Properties of 2-Diethylaminoethyl Hexanoate

Property Value References

2-(diethylamino)ethyl
IUPAC Name ( y Jethy

hexanoate
DA-6, Diethyl aminoethyl
Synonyms hexanoate, 2- [2]
(Diethylamino)ethyl caproate
CAS Number 10369-83-2
Molecular Formula C12H25NO2
Molecular Weight 215.34 g/mol
Colorless to yellow transparent
Appearance o (2]
liquid
Boiling Point 277 °C [2]
Density 0.907 g/cm?3 [2]
Purity >97%

Experimental Protocols
Synthesis of 2-Diethylaminoethyl Hexanoate

The most common method for the synthesis of 2-Diethylaminoethyl hexanoate is the Fischer
esterification of hexanoic acid with 2-(diethylamino)ethanol in the presence of an acid catalyst.
[1] A detailed one-step synthesis protocol adapted from patent literature is provided below.[3]

Materials:
e Hexanoic acid
o 2-(Diethylamino)ethanol

e Toluene
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Tetrabutyl titanate (catalyst)
Anhydrous sodium sulfate
Rotary evaporator

Standard laboratory glassware (round-bottom flask, condenser, Dean-Stark trap, separatory
funnel)

Procedure:

To a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add
equimolar amounts of hexanoic acid and 2-(diethylamino)ethanol.

Add toluene as a solvent (weight ratio of toluene to hexanoic acid can range from 0.7:1 to
1.0:1).[3]

Add a catalytic amount of tetrabutyl titanate (weight ratio of catalyst to hexanoic acid can
range from 0.025:1 to 0.04:1).[3]

Heat the reaction mixture to reflux (kettle temperature of 125-145 °C) and continuously
remove the water formed during the reaction using the Dean-Stark trap.[3]

Monitor the reaction progress by measuring the amount of water collected. The reaction is
typically complete within 4-4.5 hours when the theoretical amount of water has been
collected.[3]

After the reaction is complete, cool the mixture to room temperature.
Remove the toluene under reduced pressure using a rotary evaporator.

The crude product can be further purified by vacuum distillation.

Characterization of 2-Diethylaminoethyl Hexanoate

The synthesized 2-Diethylaminoethyl hexanoate can be characterized using various

spectroscopic techniques to confirm its structure and purity.
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1. Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum will show characteristic signals for the protons of the
hexanoate chain and the diethylaminoethyl group.

e 13C NMR: The carbon NMR spectrum will provide information about the number and types of
carbon atoms in the molecule.

2. Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum is used to identify the functional groups present in the molecule. Key

expected peaks are listed in Table 2.

Table 2: Expected FTIR Spectral Peaks for 2-Diethylaminoethyl Hexanoate

Wavenumber (cm—?) Functional Group Vibration
~1735 C=0 (Ester) Stretching
~1170 C-O (Ester) Stretching
~2960-2850 C-H (Alkyl) Stretching
~1465 C-H (Alkyl) Bending

Experimental Workflow for Synthesis and Characterization:

H and *C NMR
Hexanoic Acid + Fischer Esterification > Solvent Removal > " 2-Diethylaminoethyl .
G—(Diethylamino)emanal (Toluene, Tetrabutyl Titanate, Reflux) QRotary Evaporation) Vacuum Distilation Hexanoate Spectroscopic Analysis FTIR Spectroscopy
t———————%| Mass Spectrometry
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Click to download full resolution via product page

Caption: Workflow for the synthesis and characterization of 2-Diethylaminoethyl hexanoate.

Mechanism of Action as a Plant Growth Regulator

2-Diethylaminoethyl hexanoate exerts its effects on plant growth and development by
modulating various physiological and biochemical processes, primarily through its influence on
phytohormone signaling pathways.[4]

Influence on Phytohormone Signaling

Studies have shown that 2-Diethylaminoethyl hexanoate can impact the endogenous levels
and signaling of several key plant hormones, including auxins, cytokinins, and gibberellins,
while decreasing the levels of the stress hormone abscisic acid.[4][5]

Simplified Phytohormone Signaling Pathway:
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Caption: Simplified overview of the influence of 2-Diethylaminoethyl hexanoate on
phytohormone signaling and plant growth.

e Auxin Signaling: By increasing auxin levels, 2-Diethylaminoethyl hexanoate promotes cell
elongation and division, which are fundamental processes for plant growth.[4]

» Cytokinin and Gibberellin Signaling: Elevated levels of cytokinins and gibberellins also
contribute to cell division and expansion, leading to overall biomass accumulation.[4][5]

» Abscisic Acid (ABA) Signaling: The reduction in ABA, a key stress hormone, can enhance a
plant's tolerance to various environmental stresses.[4]

Enhancement of Photosynthesis

2-Diethylaminoethyl hexanoate has been shown to increase the chlorophyll content in plant
leaves.[6] Chlorophyll is the primary pigment responsible for capturing light energy during
photosynthesis. An increase in chlorophyll content can lead to a higher rate of photosynthesis,
resulting in greater production of carbohydrates and energy for plant growth.

Conclusion

2-Diethylaminoethyl hexanoate is a potent plant growth regulator with a well-defined
molecular structure and a multifaceted mechanism of action. This technical guide has provided
a detailed overview of its chemical properties, a practical protocol for its synthesis, and an
insight into its biological functions. The information presented herein is intended to serve as a
valuable resource for researchers, scientists, and professionals in the fields of agriculture,
chemistry, and drug development, facilitating further investigation and application of this
promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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